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Compound of Interest

Compound Name:
Methyl 5-methylfuran-3-

carboxylate

Cat. No.: B1324432 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides detailed, step-by-step procedures for the safe disposal of

Methyl 5-methylfuran-3-carboxylate, a flammable and potentially irritating chemical.

Adherence to these protocols is critical for minimizing health risks and environmental impact.

Safety and Handling Profile
Methyl 5-methylfuran-3-carboxylate is classified as a combustible liquid that can cause skin

and eye irritation.[1][2] Proper personal protective equipment (PPE) is mandatory when

handling this substance. Thermal decomposition may lead to the release of irritating gases and

vapors, such as carbon monoxide and carbon dioxide.[1][3]

Quantitative Data for Methyl 5-methylfuran-3-carboxylate
and Related Compounds
For clarity and immediate reference, the following table summarizes key quantitative safety and

physical data. Data for the closely related isomer, Methyl 2-methyl-3-furoate, is included as a

reference due to the limited availability of specific data for the 5-methyl isomer.
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Property Value
Reference
Compound

Source(s)

Flash Point
63 °C / 145.4 °F

(closed cup)

Methyl 2-methyl-3-

furoate
[1][2]

Density 1.116 g/mL at 25 °C
Methyl 2-methyl-3-

furoate
[2]

GHS Hazard

Statements

H226: Flammable

liquid and vapor

Methyl furan-3-

carboxylate

(unsubstituted)

[4]

H315: Causes skin

irritation

Methyl furan-3-

carboxylate

(unsubstituted)

[4]

H319: Causes serious

eye irritation

Methyl furan-3-

carboxylate

(unsubstituted)

[4]

H335: May cause

respiratory irritation

Methyl furan-3-

carboxylate

(unsubstituted)

[4]

Detailed Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Methyl 5-
methylfuran-3-carboxylate.

1. Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin Protection: Wear a lab coat and closed-toe shoes.

Ventilation: Conduct all handling and disposal procedures in a well-ventilated area or under a

chemical fume hood.[1]
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Ignition Sources: Ensure no open flames, hot surfaces, or other ignition sources are present

in the handling area.[1][5]

2. Spill Management:

In the event of a spill, immediately alert personnel in the vicinity.

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[1][5]

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

Do not use combustible materials like paper towels to absorb the spill.

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

labeled, and closed container for hazardous waste disposal.[5]

3. Waste Collection and Storage:

Collect waste Methyl 5-methylfuran-3-carboxylate in a designated, properly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical and be kept tightly

closed when not in use.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.[1][3]

4. Final Disposal Procedure:

All waste containing Methyl 5-methylfuran-3-carboxylate must be disposed of as

hazardous waste.

Under no circumstances should this chemical be poured down the drain or mixed with

general laboratory waste.[5]
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

5. Decontamination of Empty Containers:

Empty containers that previously held Methyl 5-methylfuran-3-carboxylate must also be

treated as hazardous waste.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and dispose of it according to the procedures

outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl 5-methylfuran-3-carboxylate.
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Waste Generation:
Methyl 5-methylfuran-3-carboxylate

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2: Spill Cleanup
(Use Inert Absorbent)

Yes

Step 3: Collect Waste
in Labeled Container

No

Step 4: Temporary Storage
(Cool, Ventilated Area)

Step 5: Final Disposal
(Contact EHS/Licensed Contractor)

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Methyl 5-methylfuran-3-carboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1324432?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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